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Compound of Interest

Compound Name: 6,8-Dichloro-2-tetralone

Cat. No.: B043695 Get Quote

An In-depth Technical Guide to the Safety and Handling of 6,8-Dichloro-2-tetralone

This guide provides comprehensive safety and handling information for 6,8-dichloro-2-
tetralone, intended for researchers, scientists, and professionals in drug development. It is

crucial to consult the official Safety Data Sheet (SDS) from your supplier before use and to

follow all institutional safety protocols.

Data Presentation
Table 1: Physical and Chemical Properties

Property Value

CAS Number 113075-86-8[1][2]

Molecular Formula C₁₀H₈Cl₂O[1]

Molecular Weight 215.08 g/mol [3]

Appearance Light yellow to yellow solid[3]

Boiling Point (Predicted) 343.9 ± 42.0 °C[3]

Density (Predicted) 1.372 ± 0.06 g/cm³[3][4]

Storage Temperature -20°C[3]

Table 2: Hazard Information
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Hazard Statement GHS Classification

Harmful if swallowed. H302[2]

Causes skin irritation. H315[2]

Causes serious eye irritation. H319[2]

May cause respiratory irritation. H335[2]

Note: Specific quantitative toxicity data such as LD50, LC50, and occupational exposure limits

(OELs) for 6,8-dichloro-2-tetralone are not readily available in the public domain based on the

conducted searches.

Experimental Protocols
While specific experimental protocols for handling 6,8-dichloro-2-tetralone are not publicly

documented, the following general procedures should be adapted into a detailed Standard

Operating Procedure (SOP) for any work involving this compound.

General Handling Protocol
Preparation:

Designate a specific work area in a well-ventilated laboratory, preferably within a certified

chemical fume hood.

Assemble all necessary equipment and reagents before handling the compound.

Ensure that an emergency eyewash station and safety shower are readily accessible.

Verify that a current Safety Data Sheet (SDS) for 6,8-dichloro-2-tetralone is available.

Personal Protective Equipment (PPE):

Wear appropriate PPE as outlined in the diagram below, including chemical-resistant

gloves (e.g., nitrile), a lab coat, and chemical splash goggles.

Handling:
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Handle the solid compound carefully to avoid generating dust.

If preparing solutions, add the solid to the solvent slowly.

Keep the container tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the handling area.

Post-Handling:

Decontaminate the work area with an appropriate solvent and then soap and water.

Dispose of all contaminated waste in a designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.

Mandatory Visualization

Recommended Personal Protective Equipment (PPE)

Researcher

Chemical Splash Goggles
(conforming to EN166)

Chemical-Resistant Gloves
(e.g., Nitrile)

Lab Coat

Work in Fume Hood
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Caption: Recommended Personal Protective Equipment (PPE).

Chemical Spill Response Workflow

Spill Occurs

Alert personnel and evacuate the area

Assess the spill size and risk

Don appropriate PPE (gloves, goggles, etc.)

Contain the spill with inert absorbent material
(e.g., sand, vermiculite)

Collect absorbed material into a sealed container

Decontaminate the spill area

Dispose of waste as hazardous material
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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